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Compound of Interest

Compound Name: NNC 05-2090 hydrochloride

Cat. No.: B067127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NNC 05-2090 hydrochloride is a pharmacological tool used in neuroscience research.

Contrary to any misconception, it is not a T-type calcium channel blocker but a potent inhibitor

of γ-aminobutyric acid (GABA) uptake, with moderate selectivity for the betaine/GABA

transporter 1 (BGT-1), also known as mouse GABA transporter 2 (mGAT-2).[1][2][3] By

blocking the reuptake of GABA from the synaptic cleft, NNC 05-2090 hydrochloride effectively

increases the extracellular concentration of this primary inhibitory neurotransmitter, thereby

enhancing GABAergic signaling. This property makes it a valuable compound for studying the

role of GABA transporters in various physiological and pathological processes, including

epilepsy and other neurological disorders.[1][2][4]

These application notes provide detailed protocols for the use of NNC 05-2090 hydrochloride
in electrophysiological recordings, specifically using the whole-cell patch-clamp technique to

investigate its effects on GABA-mediated currents.

Data Presentation
Pharmacological Profile of NNC 05-2090 Hydrochloride
The following tables summarize the quantitative data on the inhibitory activity of NNC 05-2090
hydrochloride at various GABA transporters and its affinity for other receptors.
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Table 1: Inhibitory Potency of NNC 05-2090 at Human GABA Transporters

Transporter Parameter Value (µM)

hBGT-1 Kᵢ 1.4

hGAT-3 Kᵢ 15

hGAT-1 Kᵢ 19

hGAT-2 Kᵢ 41

Data sourced from Tocris Bioscience and R&D Systems.[3]

Table 2: IC₅₀ Values of NNC 05-2090 for GABA Uptake and Off-Target Binding

Target Species/Tissue Parameter Value (µM)

[³H]GABA Uptake
Rat Cortex

Synaptosomes
IC₅₀ 4.4

[³H]GABA Uptake
Rat Inferior Colliculus

Synaptosomes
IC₅₀ 2.5

BGT-1 Not Specified IC₅₀ 10.6

GAT-1 Not Specified IC₅₀ 29.62

GAT-2 Not Specified IC₅₀ 45.29

GAT-3 Not Specified IC₅₀ 22.51

Serotonin Transporter Not Specified IC₅₀ 5.29

Noradrenaline

Transporter
Not Specified IC₅₀ 7.91

Dopamine Transporter Not Specified IC₅₀ 4.08

α₁-adrenoceptor Not Specified IC₅₀ 0.266

D₂-receptor Not Specified IC₅₀ 1.632
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Data compiled from MedChemExpress, R&D Systems, and Tocris Bioscience.[1][3]

Physicochemical Properties and Stock Solution
Preparation
Table 3: Properties and Storage of NNC 05-2090 Hydrochloride

Property Value

Molecular Weight 451.00 g/mol

Formula C₂₇H₃₁ClN₂O₂

Appearance Light yellow to yellow solid

Solubility DMSO: up to 100 mM, Ethanol: up to 13 mM

Storage

Store at 4°C, sealed and away from moisture.

For stock solutions in solvent, store at -80°C for

up to 6 months or -20°C for up to 1 month.

Data sourced from MedChemExpress.[1]

Mandatory Visualizations
Signaling Pathway Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/nnc-05-2090-hydrochloride.html
https://www.tocris.com/products/nnc-05-2090-hydrochloride_2747
https://www.benchchem.com/product/b067127?utm_src=pdf-body
https://www.medchemexpress.com/nnc-05-2090-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Terminal

Synaptic Cleft Postsynaptic Terminal

GABA Vesicle

GABA (extracellular)

Release

GABA Transporter
(e.g., GAT-1, BGT-1) GABA (intracellular)

Reuptake

GABA ReceptorBinds to Cl⁻
Opens Cl⁻ Channel

Neuronal InhibitionLeads to

NNC 05-2090
Hydrochloride

Inhibits

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Recording

Data Analysis

Cell Culture
(e.g., HEK293T expressing GAT-1 or neurons)

Establish Whole-Cell
Patch-Clamp Configuration

Prepare Solutions
(External, Internal, NNC 05-2090 Stock) Pull & Polish Glass Pipettes

Record Baseline GABA-mediated
Tonic Current

Perfuse NNC 05-2090
Hydrochloride

Record Shift in
Holding Current

Measure Change in
Holding Current

Generate Dose-Response Curve
(if applicable)

Statistical Analysis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b067127?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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